Cas no 2228091-18-5 (tert-butyl 2-1-(1-amino-2-methoxy-2-oxoethyl)cyclopropylmorpholine-4-carboxylate)

• Product Name: tert-butyl 2-1-(1-amino-2-methoxy-2-oxoethyl)cyclopropylmorpholine-4-carboxylate
• CAS No: 2228091-18-5
• MF: C₁₅H₂₆N₂O₅
• MW: 314.377344608307
• CID: 6198037
• PubChem ID: 165864628
• Update Time: 2025-05-26

tert-butyl 2-1-(1-amino-2-methoxy-2-oxoethyl)cyclopropylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-1-(1-amino-2-methoxy-2-oxoethyl)cyclopropylmorpholine-4-carboxylate
• EN300-1880474
• 2228091-18-5
• tert-butyl 2-[1-(1-amino-2-methoxy-2-oxoethyl)cyclopropyl]morpholine-4-carboxylate

• Inchi： 1S/C15H26N2O5/c1-14(2,3)22-13(19)17-7-8-21-10(9-17)15(5-6-15)11(16)12(18)20-4/h10-11H,5-9,16H2,1-4H3
• InChI Key： BXCSAYMFHVSRNX-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1C1(C(C(=O)OC)N)CC1

Computed Properties

• Exact Mass: 314.18417193g/mol
• Monoisotopic Mass: 314.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 91.1Ų

Additional information on tert-butyl 2-1-(1-amino-2-methoxy-2-oxoethyl)cyclopropylmorpholine-4-carboxylate

Introduction to Tert-butyl 2-1-(1-amino-2-methoxy-2-oxoethyl)cyclopropylmorpholine-4-carboxylate (CAS No. 2228091-18-5)

Tert-butyl 2-1-(1-amino-2-methoxy-2-oxoethyl)cyclopropylmorpholine-4-carboxylate, with the CAS number 2228091-18-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The intricate structure of this molecule, characterized by its cyclopropyl and morpholine moieties, contributes to its unique chemical properties and potential therapeutic applications.

The molecular framework of tert-butyl 2-1-(1-amino-2-methoxy-2-oxoethyl)cyclopropylmorpholine-4-carboxylate incorporates several functional groups that are strategically positioned to interact with biological targets. The presence of a tert-butyl group enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and bioavailability. Additionally, the morpholine ring provides a rigid scaffold that can stabilize the conformation of the molecule, while the amino and methoxy groups introduce polar interactions that are essential for binding to biological receptors.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The structure of tert-butyl 2-1-(1-amino-2-methoxy-2-oxoethyl)cyclopropylmorpholine-4-carboxylate aligns well with current trends in drug design, particularly in the area of central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier is a critical factor in its potential application as a therapeutic agent. Studies have shown that molecules with cyclopropyl and morpholine motifs often exhibit favorable pharmacokinetic profiles, making them attractive candidates for further investigation.

The synthesis of tert-butyl 2-1-(1-amino-2-methoxy-2-oxoethyl)cyclopropylmorpholine-4-carboxylate involves a multi-step process that requires precise control over reaction conditions. The introduction of the cyclopropyl group is particularly challenging due to its strained ring structure, which necessitates careful selection of reagents and catalysts. Advanced synthetic methodologies, such as transition metal-catalyzed reactions, have been employed to achieve high yields and purity levels. These techniques are essential for producing compounds that meet the stringent requirements of pharmaceutical research.

Efforts to understand the biological activity of tert-butyl 2-1-(1-amino-2-methoxy-2-oxoethyl)cyclopropylmorpholine-4-carboxylate have led to several intriguing findings. Preclinical studies have demonstrated that this compound exhibits potent interactions with various enzymes and receptors, suggesting multiple potential therapeutic applications. For instance, its ability to modulate neurotransmitter release has been observed in vitro, indicating its potential as an anxiolytic or antidepressant agent. Additionally, its interaction with inflammatory pathways has been explored, highlighting its potential role in treating neuroinflammatory diseases.

The development of novel drug candidates often involves structural optimization to enhance efficacy and minimize side effects. Computational modeling and molecular dynamics simulations have played a crucial role in this process by providing insights into the binding mechanisms of tert-butyl 2-1-(1-amino-2-methoxy-2-oxoethyl)cyclopropylmorpholine-4-carboxylate with biological targets. These studies have helped researchers identify key structural features that contribute to its activity, enabling the design of more refined analogs with improved properties.

The impact of tert-butyl 2-1-(1-amino-2-methoxy-2-oxoethyl)cyclopropylmorpholine-4-carboxylate extends beyond academic research; it holds significant promise for clinical applications. Its unique chemical profile makes it a valuable tool for investigating new therapeutic strategies across various disease areas. As research continues to uncover new biological functions and mechanisms, compounds like this are poised to play a pivotal role in shaping the future of medicine.

In conclusion, tert-butyl 2-1-(1-amino-2-methoxy-2-oxyethyl)cyclopropylmorpholine--4-carboxylate (CAS No. 2228091- 18)-5 represents a fascinating example of how intricate molecular design can lead to novel therapeutic agents. Its complex structure and promising biological activities make it a compelling subject for further study. As advancements in synthetic chemistry and computational biology continue to evolve, compounds like this will undoubtedly contribute significantly to the development of next-generation pharmaceuticals.